Cas no 52912-66-0 (Naphthalene, 2,6-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1))

52912-66-0 structure
Product name:Naphthalene, 2,6-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1)
Naphthalene, 2,6-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 2,6-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1)
- 2,6-dimethylnaphthalene,1,3,5-trinitrobenzene
- DTXSID70788868
- 2,6-Dimethylnaphthalene--1,3,5-trinitrobenzene (1/1)
- 52912-66-0
-
- Inchi: InChI=1S/C12H12.C6H3N3O6/c1-9-3-5-12-8-10(2)4-6-11(12)7-9;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15/h3-8H,1-2H3;1-3H
- InChI Key: FODYLUOILIMDFC-UHFFFAOYSA-N
- SMILES: O=[N+](C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1)[O-].CC1C=CC2C=C(C=CC=2C=1)C
Computed Properties
- Exact Mass: 369.09615
- Monoisotopic Mass: 369.09608521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 0
- Complexity: 361
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 129.42
Naphthalene, 2,6-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1) Related Literature
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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3. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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7. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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